2-(2,5-Dimethylphenyl)cyclohexanol

• IUPAC Name: 2-(2,5-dimethylphenyl)cyclohexan-1-ol
• InChI: InChI=1S/C14H20O/c1-10-7-8-11(2)13(9-10)12-5-3-4-6-14(12)15/h7-9,12,14-15H,3-6H2,1-2H3
• InChI Key: FGWPFVTXSUZSLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2CCCCC2O
• Molecular Formula: C14H20O
• DSSTOX Substance ID: DTXSID90278014
• Molecular Weight: 204.31 g/mol
• CAS No.: 6289-66-3

Description

2-(2,5-Dimethylphenyl)cyclohexanol (CAS: 1808331-67-0) is a cyclohexanol derivative with a 2,5-dimethylphenyl substituent at the 2-position of the cyclohexane ring. Its molecular formula is C₁₄H₂₀O, and it exists in stereoisomeric forms, including the trans-isomer (InChIKey: FGWPFVTXSUZSLV-OCCSQVGLSA-N) . The compound is synthesized via stereoselective methods, such as catalytic hydrogenation or microwave-assisted coupling reactions, which are common in the preparation of substituted cyclohexanols .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,5-dimethylphenyl)cyclohexan-1-ol typically involves the hydrogenation of 2-(2,5-dimethylphenyl)cyclohexanone. The reaction is carried out in the presence of a suitable catalyst such as palladium on carbon (Pd/C) under hydrogen gas at elevated pressures and temperatures. The reaction conditions are optimized to ensure high yield and purity of the desired product .

Industrial Production Methods

Industrial production of 2-(2,5-dimethylphenyl)cyclohexan-1-ol follows similar synthetic routes but on a larger scale. The process involves the use of continuous flow reactors to maintain consistent reaction conditions and improve efficiency. The use of advanced purification techniques such as distillation and recrystallization ensures the production of high-purity compound suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

2-(2,5-Dimethylphenyl)cyclohexan-1-ol undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form 2-(2,5-dimethylphenyl)cyclohexanone using oxidizing agents such as chromium trioxide (CrO3) or potassium permanganate (KMnO4).

Reduction: Reduction of the compound can yield various cyclohexane derivatives depending on the reducing agent used.

Substitution: The hydroxyl group in 2-(2,5-dimethylphenyl)cyclohexan-1-ol can be substituted with other functional groups through reactions with appropriate reagents.

Common Reagents and Conditions

Oxidation: Chromium trioxide (CrO3) in acetic acid or potassium permanganate (KMnO4) in aqueous solution.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous solvents.

Substitution: Thionyl chloride (SOCl2) for converting the hydroxyl group to a chloride, followed by nucleophilic substitution reactions.

Major Products Formed

Oxidation: 2-(2,5-Dimethylphenyl)cyclohexanone.

Reduction: Various cyclohexane derivatives depending on the reducing agent.

Substitution: Derivatives with different functional groups replacing the hydroxyl group.

Scientific Research Applications

2-(2,5-Dimethylphenyl)cyclohexan-1-ol has a wide range of applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2,5-dimethylphenyl)cyclohexan-1-ol involves its interaction with specific molecular targets and pathways. The compound can interact with enzymes and receptors, leading to various biochemical effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Key Structural and Activity Comparisons

Compound Name	Substituent Position	Molecular Weight	IC₅₀ (PET Inhibition)	Key Properties
2-(2,5-Dimethylphenyl)cyclohexanol	2,5-dimethylphenyl	204.31 g/mol	Not reported	High lipophilicity
N-(2,5-Dimethylphenyl)-carboxamide	2,5-dimethylphenyl	~265 g/mol	10 µM	Strong PET inhibition
2,5-Dimethylcyclohexanol	2,5-dimethyl	128.21 g/mol	Not applicable	Simpler structure, lower MW
5-(2,5-Dimethoxyphenyl)cyclohexanedione	2,5-dimethoxyphenyl	303.35 g/mol	Not reported	Electron-rich phenyl group

Functional Group Modifications

• Cyclohexanone Derivatives: Compounds like 2-(2,5-dimethylphenoxy)-cyclohexanone (CAS: 24493-26-3) replace the hydroxyl group with a ketone.
• Hydroxyacetic Acid Analogs : 2-(2,5-Dimethylphenyl)-2-hydroxyacetic acid (CAS: 5766-40-5) introduces a carboxylic acid group, increasing polarity and altering bioavailability. Such derivatives may prioritize different mechanisms of action, such as enzyme inhibition .

Biological Activity

2-(2,5-Dimethylphenyl)cyclohexanol is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings, including case studies and data tables.

Chemical Structure and Properties

The compound features a cyclohexanol ring substituted with a 2,5-dimethylphenyl group. Its chemical structure can be represented as follows:

• IUPAC Name : 2-(2,5-Dimethylphenyl)cyclohexanol
• CAS Number : 1808331-67-0

Anticancer Activity

Research has indicated that 2-(2,5-Dimethylphenyl)cyclohexanol exhibits significant antiproliferative effects against various cancer cell lines. In vitro studies have shown that the compound inhibits the growth of A549 (lung cancer), MCF-7 (breast cancer), and HeLa (cervical cancer) cells. The mechanism involves the disruption of cell cycle progression and induction of apoptosis.

Cell Line	IC50 (µM)	Mechanism of Action
A549	15.3	Apoptosis induction
MCF-7	10.7	Cell cycle arrest
HeLa	12.5	Caspase activation

Antimicrobial Activity

The compound also exhibits antimicrobial properties. Studies have demonstrated its effectiveness against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values suggest that it could serve as a lead compound for developing new antibiotics.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

The biological activity of 2-(2,5-Dimethylphenyl)cyclohexanol can be attributed to its ability to interact with specific molecular targets within cells:

• Inhibition of Kinases : The compound has been shown to inhibit key kinases involved in cell proliferation and survival pathways.
• Induction of Reactive Oxygen Species (ROS) : It induces oxidative stress in cancer cells, leading to cell death.
• Modulation of Gene Expression : The compound affects the expression levels of various genes associated with apoptosis and cell cycle regulation.

Study on Anticancer Effects

A recent study published in Journal of Medicinal Chemistry evaluated the anticancer effects of 2-(2,5-Dimethylphenyl)cyclohexanol in vivo using xenograft models. The results demonstrated a significant reduction in tumor volume compared to control groups, confirming its potential as an anticancer agent.

Study on Antimicrobial Effects

Another study focused on the antimicrobial activity against multi-drug resistant strains of bacteria. The findings indicated that the compound not only inhibited bacterial growth but also showed synergistic effects when combined with conventional antibiotics.

Pharmacokinetics

Preliminary pharmacokinetic studies suggest that 2-(2,5-Dimethylphenyl)cyclohexanol is well-absorbed following oral administration and exhibits moderate plasma half-life, allowing for potential therapeutic use.